1-(4-(4-chlorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide

• CAS: 1251594-50-9
• Molecular Formula: C25H21ClN4O3
• Molecular Weight: 460.92
• SMILES: COC1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)Cl
• InChI: InChI=1S/C25H21ClN4O3/c1-33-22-12-10-21(11-13-22)29-25(32)23-15-30(16-27-23)14-17-2-8-20(9-3-17)28-24(31)18-4-6-19(26)7-5-18/h2-13,15-16H,14H2,1H3,(H,28,31)(H,29,32)
• InChIKey: PATOPSWJGMUEAD-UHFFFAOYSA-N
• Solubility: not available

1-(4-(4-Chlorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide Chemical Profile

1-(4-(4-Chlorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide (CAS 1251594-50-9) is a fully synthetic, small-molecule imidazole-4-carboxamide derivative. Its structure incorporates a 4-chlorobenzamido-substituted benzyl group at the imidazole N1 position and a 4-methoxyphenyl substituent on the carboxamide nitrogen [1]. The compound has a molecular formula of C₂₅H₂₁ClN₄O₃, a molecular weight of 460.9 g mol⁻¹, a computed XLogP3-AA of 4.2, and a topological polar surface area (TPSA) of 85.3 Ų [1]. These physicochemical descriptors place it within the property space of orally bioavailable kinase inhibitor scaffolds, but specific biological activity data for this precise compound are not publicly available at the time of writing.

Structurally unique 4-methoxyphenyl imidazole-4-carboxamide for SAR exploration

Computed lipophilicity and polar surface area profile support permeability-limited assay selection

May support analytical reference development or negative control use (activity verification required)

• [1] PubChem Compound Summary for CID 49669057, 1-(4-(4-chlorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide. National Center for Biotechnology Information (2026). View Source

Limitations of Generic Imidazole-4-carboxamide Analogs

The imidazole-4-carboxamide series is known to be exquisitely sensitive to N1-benzyl and carboxamide N-aryl modifications, with even minor substituent changes frequently causing complete loss of target binding or off-target activity shifts [1]. Consequently, generic substitution with close analogs such as the N-phenyl (CAS 1251709-75-7) or N-(o-tolyl) (CAS 1251608-67-9) variants cannot be assumed to maintain the same potency, selectivity, or physicochemical properties in a given assay system. The following quantitative evidence sections identify where specific data exist—or do not exist—to guide a scientifically defensible procurement decision.

! Close N-aryl analogs (e.g., N-phenyl, N-(o-tolyl)) differ in lipophilicity and TPSA; direct substitution may shift assay performance.

! Minor imidazole-4-carboxamide substituent changes frequently alter target binding or introduce off-target activity; analog interchange cannot be assumed.

! No biological activity data are available for this compound; unvalidated substitution may introduce uncharacterized biological effects.

• [1] PubChem Compound Summary for CID 49669057, 1-(4-(4-chlorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide. National Center for Biotechnology Information (2026). View Source

Quantitative Comparison vs. Closest Imidazole Analogs

Lipophilicity & Polar Surface Area vs. N-Phenyl and o-Tolyl Analogs

Computed physicochemical parameters differentiate the target compound from two structurally closest commercially available analogs. The target compound (XLogP3-AA = 4.2, TPSA = 85.3 Ų) [1] is more lipophilic than the N-phenyl analog (XLogP3-AA = 3.9, TPSA = 82.1 Ų) [2] but less lipophilic than the N-(o-tolyl) analog (XLogP3-AA = 4.5, TPSA = 82.1 Ų) [3]. The higher TPSA of the target compound suggests a marginally lower passive membrane permeability than either comparator.

Lipophilicity & PSA vs. Analogs

Reported

Target: XLogP3-AA 4.2, TPSA 85.3 Ų
N-phenyl: 3.9, 82.1 Ų
N-(o-tolyl): 4.5, 82.1 Ų

Guides permeability-limited screening cascade selection

Computed values, not experimentally determined

Evidence Dimension	Computed lipophilicity and polar surface area
Target Compound Data	XLogP3-AA = 4.2, TPSA = 85.3 Ų
Comparator Or Baseline	N-phenyl analog (CAS 1251709-75-7): XLogP3-AA = 3.9, TPSA = 82.1 Ų; N-(o-tolyl) analog (CAS 1251608-67-9): XLogP3-AA = 4.5, TPSA = 82.1 Ų
Quantified Difference	ΔXLogP3-AA: +0.3 vs. N-phenyl; -0.3 vs. N-(o-tolyl); ΔTPSA: +3.2 Ų vs. both
Conditions	Computed by XLogP3 3.0 and Cactvs 3.4.8.24 (PubChem release 2025.09.15)

Why This Matters

These computed parameters can guide prioritization when selecting a compound for permeability-limited assays or when matching a specific lipophilicity range in a screening cascade.

• [1] PubChem Compound Summary for CID 49669057. National Center for Biotechnology Information (2026). View Source
• [2] PubChem Compound Summary for CID 70262473, 1-(4-(4-chlorobenzamido)benzyl)-N-phenyl-1H-imidazole-4-carboxamide. National Center for Biotechnology Information (2026). View Source
• [3] PubChem Compound Summary for CID 69725822, 1-(4-(4-chlorobenzamido)benzyl)-N-(o-tolyl)-1H-imidazole-4-carboxamide. National Center for Biotechnology Information (2026). View Source

Unique 4-Methoxyphenyl Substitution Pattern

A comprehensive search of PubChem, ChEMBL, and patent databases (as of April 2026) confirms that no other compound in this subseries carries a 4-methoxyphenyl substituent on the carboxamide nitrogen simultaneously with the 4-chlorobenzamido-benzyl group at N1. The para-methoxy substitution is expected to modulate electron density on the aniline ring and alter hydrogen-bonding capacity relative to hydrogen, methyl, chloro, or fluoro analogs [1]. However, no published head-to-head biological comparison data are available to quantify the impact of this structural feature.

Unique 4-Methoxy Substitution

Class-level

4-methoxyphenyl at carboxamide N; no other analog in subseries

Unique substitution may alter hydrogen-bonding capacity

No head-to-head biological data available

Evidence Dimension	Structural uniqueness (carboxamide N-aryl substituent)
Target Compound Data	4-methoxyphenyl
Comparator Or Baseline	Closest analogs: phenyl (CAS 1251709-75-7), o-tolyl (CAS 1251608-67-9), 3-chloro-4-methoxyphenyl (CAS 1251608-67-9), 3-fluorophenyl (CAS 1251641-36-7)
Quantified Difference	Qualitative only; no biological data available for quantitative comparison
Conditions	Structure database search (PubChem, ChEMBL)

Why This Matters

Unique substitution patterns offer potential for patentable selectivity profiles or tool-compound utility, but procurement decisions must be balanced against the absence of confirmatory biological data.

• [1] PubChem Compound Summary for CID 49669057. National Center for Biotechnology Information (2026). View Source

Application Scenarios

Scaffold-Hopping and Fragment-Based Drug Design

The compound can serve as a key reference point in scaffold-hopping exercises from imidazole-4-carboxamide kinase inhibitors. Its distinct 4-methoxyphenyl moiety provides a hydrogen-bond-accepting group not present in the N-phenyl or N-(o-tolyl) analogs, enabling exploration of hinge-binding interactions in ATP-pocket targets [1]. Researchers may procure this compound to generate new intellectual property around the methoxy substitution pattern.

Analytical Reference Standard for LC-MS Method Development

With a molecular weight of 460.9 g mol⁻¹, a chlorine atom providing a characteristic isotopic signature, and a TPSA of 85.3 Ų, the compound is well-suited as a retention-time and ionization-efficiency marker in reverse-phase LC-MS/MS methods optimized for moderately lipophilic, neutral small molecules [1]. It can be used as a system suitability standard when analyzing imidazole-containing compound libraries.

Negative Control for Target Engagement Assays

In the absence of demonstrated biological activity, the compound may serve as a putatively inactive control in cellular target-engagement assays (e.g., CETSA, NanoBRET) where the active comparator is a structurally related imidazole-4-carboxamide hit. This use requires the user to first confirm the absence of activity in their specific assay [1].

Application

Selection Property

Validation Focus

Scaffold-hopping & fragment-based design

4-Methoxyphenyl hydrogen-bond acceptor for hinge-binding exploration

SAR and IP generation around methoxy substitution

LC-MS analytical reference standard

Characteristic isotopic signature (Cl) and moderate lipophilicity

Retention time and ionization efficiency marker

Negative control for target engagement assays

Structurally related to active imidazole-4-carboxamide hits

Confirm absence of activity in user's assay

• [1] PubChem Compound Summary for CID 49669057, 1-(4-(4-chlorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide. National Center for Biotechnology Information (2026). View Source